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Compound of Interest

Compound Name: Z-Asp(OBzl)-OH

Cat. No.: B554424 Get Quote

Technical Data for Cbz-Asp(OBzl)-OH
Synonyms: Z-Asp(OBzl)-OH, N-Cbz-L-Aspartic acid 4-benzyl ester, 4-Benzyl N-

Carbobenzoxy-L-aspartate

This document provides the core physicochemical properties of Cbz-Asp(OBzl)-OH, a

derivative of aspartic acid commonly used in peptide synthesis and other biochemical research.

[1]

Physicochemical Properties
The fundamental molecular characteristics of Cbz-Asp(OBzl)-OH are summarized below. This

data is essential for experimental design, including stoichiometric calculations and analytical

characterization.

Property Value Citations

Molecular Formula C₁₉H₁₉NO₆ [2][3][4][5][6][7]

Molecular Weight 357.36 g/mol [1]

357.4 g/mol [3][6]

357.35726 g/mol [2]

CAS Number 3479-47-8 [1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b554424?utm_src=pdf-interest
https://www.benchchem.com/product/b554424?utm_src=pdf-body
https://www.benchchem.com/product/b554424?utm_src=pdf-body
https://www.targetmol.com/compound/z-asp%28obzl%29-oh
https://www.benchchem.com/product/b554424?utm_src=pdf-body
http://www.vsnchem.com/products/finechemicalintermediates/aminoacids/20502.shtml
https://www.peptide.com/product/z-aspobzl-oh-3479-47-8/
https://www.chembk.com/en/chem/N-Benzyloxycarbonyl-L-aspartic%20acid%204-benzyl%20ester
https://www.cdthchem.com/pd.jsp?id=710
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Asp_OBzl_-OH
https://www.scbt.com/p/n-carbobenzyloxy-l-aspartic-acid-1-benzyl-ester-4779-31-1
https://www.targetmol.com/compound/z-asp%28obzl%29-oh
https://www.peptide.com/product/z-aspobzl-oh-3479-47-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Z-Asp_OBzl_-OH
http://www.vsnchem.com/products/finechemicalintermediates/aminoacids/20502.shtml
https://www.targetmol.com/compound/z-asp%28obzl%29-oh
http://www.vsnchem.com/products/finechemicalintermediates/aminoacids/20502.shtml
https://www.peptide.com/product/z-aspobzl-oh-3479-47-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Considerations
While detailed experimental protocols are application-specific, the following information from

suppliers is relevant for handling and use:

Solubility: The compound is soluble in various organic solvents including Dimethyl Sulfoxide

(DMSO), Chloroform, Dichloromethane, and Ethyl Acetate.[8] It is noted to be insoluble in

water.[4][8] One source suggests a solubility of 45 mg/mL in DMSO, which corresponds to a

concentration of 125.92 mM.[1]

Storage: For long-term stability, it is recommended to store the powdered form at -20°C.[1] In

solvent, storage at -80°C is advised.[1]

Logical Relationship of Synonyms
The various names for this compound all refer to the same chemical structure. The following

diagram illustrates the relationships between the common abbreviations and the full chemical

name.

Synonyms and Structure

Structural Components

Cbz-Asp(OBzl)-OH

N-Cbz-L-Aspartic acid 4-benzyl ester

is an abbreviation for

Z-Asp(OBzl)-OH

is an abbreviation for

Cbz
(Carbobenzyloxy)

contains
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Click to download full resolution via product page

Caption: Relationship between common abbreviations and the full chemical name for Cbz-
Asp(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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